Cas no 116332-63-9 (N-Methoxy-N-methyl-2-(trifluoromethyl)benzamide)

N-Methoxy-N-methyl-2-(trifluoromethyl)benzamide is a versatile trifluoromethylated amide derivative widely used in organic synthesis and pharmaceutical research. Its key structural features—the N-methoxy-N-methyl (Weinreb amide) group and the electron-withdrawing trifluoromethyl substituent—make it a valuable intermediate for the preparation of ketones, heterocycles, and bioactive compounds. The Weinreb amide functionality enables controlled nucleophilic additions, while the trifluoromethyl group enhances metabolic stability and lipophilicity in derived molecules. This compound is particularly useful in medicinal chemistry for the development of fluorinated analogs with improved pharmacokinetic properties. Its stability and reactivity under mild conditions further contribute to its utility in multi-step synthetic routes.

N-Methoxy-N-methyl-2-(trifluoromethyl)benzamide structure

116332-63-9 structure

Product Name:N-Methoxy-N-methyl-2-(trifluoromethyl)benzamide

CAS No:116332-63-9

MF:C₁₀H₁₀F₃NO₂

MW:233.187113285065

CID:858489

Update Time:2025-05-27

N-Methoxy-N-methyl-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

- N-Methoxy-N-methyl-2-(trifluoromethyl)benzamide
- Inchi： 1S/C10H10F3NO2/c1-14(16-2)9(15)7-5-3-4-6-8(7)10(11,12)13/h3-6H,1-2H3
- InChI Key： RFCOFRJQQLVIGL-UHFFFAOYSA-N
- SMILES： C(N(OC)C)(=O)C1=CC=CC=C1C(F)(F)F

N-Methoxy-N-methyl-2-(trifluoromethyl)benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Advanced ChemBlocks	P42493-5g	N-Methoxy-N-methyl-2-(trifluoromethyl)benzamide	116332-63-9	95%	5g	$425	2024-05-20
Advanced ChemBlocks	P42493-25g	N-Methoxy-N-methyl-2-(trifluoromethyl)benzamide	116332-63-9	95%	25g	$1250	2024-05-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1580858-1g	N-methoxy-N-methyl-2-(trifluoromethyl)benzamide	116332-63-9	98%	1g	￥1092.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1580858-5g	N-methoxy-N-methyl-2-(trifluoromethyl)benzamide	116332-63-9	98%	5g	￥3885.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1580858-25g	N-methoxy-N-methyl-2-(trifluoromethyl)benzamide	116332-63-9	98%	25g	￥10525.00	2024-08-09